Cas no 1806887-25-1 (2-Amino-4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806887-25-1
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4851767
• Update Time: 2025-08-01

2-Amino-4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-2-1-3(5(9)10)15-6(14)4(2)7(11,12)13/h1,5H,(H2,14,15)
• InChI Key： LFZPEWBKYJQXHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine

2-Amino-4-Bromo-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Amino-4-Bromo-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine, also identified by the CAS Registry Number 1806887-25-1, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds, and is characterized by its unique substitution pattern, which includes an amino group, a bromo group, and two distinct fluorinated methyl groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development in areas such as drug discovery, agrochemicals, and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and fluorination techniques. Researchers have explored various reaction pathways to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have highlighted the use of palladium-catalyzed coupling reactions to construct the pyridine ring with high precision. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

The structural uniqueness of 2-Amino-4-Bromo-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine lies in its substitution pattern, which creates a highly electron-deficient aromatic system. This characteristic makes it an excellent candidate for various chemical transformations, including electrophilic substitution and Michael addition reactions. Recent studies have demonstrated its potential as a building block in medicinal chemistry, where it serves as a scaffold for developing bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

In terms of applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth regulators and pest resistance mechanisms has been extensively studied. For example, research conducted at leading agricultural institutions has revealed its potential as a precursor for herbicides with improved efficacy and reduced environmental toxicity. Additionally, its fluorinated substituents contribute to enhanced stability under harsh environmental conditions, making it suitable for use in formulations requiring prolonged shelf life.

The electronic properties of 2-Amino-4-Bromo-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine have also been explored in the context of organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in the development of advanced organic photovoltaic devices. Studies published in Nature Communications have highlighted its role in enhancing charge transport properties within polymer blends, paving the way for more efficient solar cells with higher power conversion efficiencies.

From a regulatory standpoint, this compound adheres to international standards for chemical safety and handling. Its synthesis and application processes are designed to minimize occupational exposure risks while ensuring compliance with environmental regulations. The absence of restricted substances or hazardous by-products further underscores its suitability for large-scale production and use across diverse industries.

In conclusion, 2-Amino-4-Bromo-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine stands out as a versatile compound with multifaceted applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation across various sectors. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future advancements in science and technology.